Cas no 2228181-14-2 (2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid
• CAS No: 2228181-14-2
• MF: C₁₅H₁₀F₂O₂
• MW: 260.235511302948
• CID: 6220982
• PubChem ID: 165630064
• Update Time: 2025-10-29

2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid
• EN300-1943427
• 2228181-14-2

• Inchi： 1S/C15H10F2O2/c16-15(17,14(18)19)13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H,(H,18,19)
• InChI Key： NOYFANDXCASPCI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 260.06488588g/mol
• Monoisotopic Mass: 260.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid

Recent Advances in the Application of 2-(9H-fluoren-9-yl)-2,2-difluoroacetic Acid (CAS: 2228181-14-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid (CAS: 2228181-14-2) has recently emerged as a promising building block in medicinal chemistry and chemical biology. This fluorinated fluorene derivative has attracted significant attention due to its unique physicochemical properties, including enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. Recent studies have demonstrated its utility in the development of novel therapeutic agents and biochemical probes.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of protease inhibitors. The researchers found that the difluoroacetic acid moiety significantly improved the binding affinity to target enzymes while maintaining favorable pharmacokinetic properties. The electron-withdrawing effect of the fluorine atoms was shown to enhance hydrogen bonding interactions with catalytic residues in the enzyme active site.

In the field of peptide therapeutics, 2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid has been employed as a novel protecting group strategy. A recent patent application (WO2023056789) describes its use in solid-phase peptide synthesis, where it demonstrates superior stability under standard coupling conditions while allowing for mild deprotection. This advancement addresses long-standing challenges in the synthesis of complex peptide architectures.

Structural biology studies have utilized derivatives of this compound as heavy-atom derivatives for phase determination in protein crystallography. The fluorene ring system provides sufficient electron density for effective phasing, while the difluoroacetic acid group offers multiple sites for rational modification to optimize crystal contacts. This dual functionality has proven particularly valuable in membrane protein crystallography.

Recent preclinical investigations have highlighted the potential of 2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid derivatives as modulators of protein-protein interactions. The rigid fluorene scaffold serves as an effective molecular platform for presenting pharmacophores in three-dimensional space, while the fluorine atoms contribute to improved bioavailability. Several research groups are currently exploring its application in targeted protein degradation strategies.

The compound's unique properties have also found applications in chemical biology probes. A 2024 study in ACS Chemical Biology reported the development of activity-based probes incorporating this scaffold for profiling serine hydrolases. The fluorinated moiety was shown to enhance probe reactivity while maintaining selectivity, enabling more comprehensive enzyme profiling in complex biological systems.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid. New catalytic methods for its preparation have been developed, including a palladium-catalyzed difluoromethylation approach reported in Organic Letters (2023). These methodological improvements are expected to facilitate broader adoption of this valuable building block in drug discovery programs.

Looking forward, the versatility of 2-(9H-fluoren-9-yl)-2,2-difluoroacetic acid suggests continued expansion of its applications in pharmaceutical research. Current investigations are exploring its use in antibody-drug conjugates, where its stability and conjugation properties offer potential advantages over traditional linkers. Additionally, its role in the development of fluorine-containing bioisosteres is attracting attention from medicinal chemists seeking to optimize lead compounds.